Cas no 2228904-99-0 (2-2-fluoro-5-(trifluoromethyl)phenyloxirane)

• Product Name: 2-2-fluoro-5-(trifluoromethyl)phenyloxirane
• CAS No: 2228904-99-0
• MF: C₉H₆F₄O
• MW: 206.136956691742
• CID: 6141806
• PubChem ID: 165641157
• Update Time: 2025-06-08

2-2-fluoro-5-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-2-fluoro-5-(trifluoromethyl)phenyloxirane
• 2-[2-fluoro-5-(trifluoromethyl)phenyl]oxirane
• EN300-1962962
• 2228904-99-0

• Inchi： 1S/C9H6F4O/c10-7-2-1-5(9(11,12)13)3-6(7)8-4-14-8/h1-3,8H,4H2
• InChI Key： YBICRSUTBQZESZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1CO1

Computed Properties

• Exact Mass: 206.03547746g/mol
• Monoisotopic Mass: 206.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-2-fluoro-5-(trifluoromethyl)phenyloxirane

Research Brief on 2-2-fluoro-5-(trifluoromethyl)phenyloxirane (CAS: 2228904-99-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-2-fluoro-5-(trifluoromethyl)phenyloxirane (CAS: 2228904-99-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by its fluorine and trifluoromethyl substituents, exhibits remarkable reactivity and selectivity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

One of the key areas of investigation involves the use of 2-2-fluoro-5-(trifluoromethyl)phenyloxirane as a building block for the synthesis of fluorinated analogs of biologically active compounds. Fluorination is a common strategy in medicinal chemistry to enhance metabolic stability, bioavailability, and binding affinity. Researchers have successfully incorporated this epoxide into the scaffold of several lead compounds, demonstrating improved pharmacokinetic profiles and target engagement. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the design of covalent inhibitors targeting cysteine proteases, a class of enzymes implicated in various diseases.

In addition to its applications in drug design, 2-2-fluoro-5-(trifluoromethyl)phenyloxirane has been investigated for its potential in chemical biology tools. Its electrophilic nature allows it to react selectively with nucleophilic residues in proteins, enabling the study of protein function and interaction networks. Recent work has utilized this compound to develop activity-based probes for profiling enzyme activities in complex biological systems. These probes have provided insights into the dysregulation of enzymatic pathways in cancer and neurodegenerative disorders, offering new avenues for therapeutic intervention.

The synthesis and scalability of 2-2-fluoro-5-(trifluoromethyl)phenyloxirane have also been a focus of recent research. Advances in catalytic methods, including asymmetric epoxidation and fluorination techniques, have improved the efficiency and enantioselectivity of its production. A 2024 report in Organic Process Research & Development detailed a scalable synthetic route that minimizes hazardous byproducts and reduces environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the widespread adoption of 2-2-fluoro-5-(trifluoromethyl)phenyloxirane. Issues such as its stability under physiological conditions and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Ongoing research aims to elucidate the compound's mechanism of action and expand its applicability to a broader range of biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-2-fluoro-5-(trifluoromethyl)phenyloxirane (CAS: 2228904-99-0) represents a versatile and promising tool in chemical biology and drug discovery. Its unique chemical properties and demonstrated utility in various applications underscore its potential to contribute to the development of next-generation therapeutics. Future research will likely focus on refining its synthetic accessibility, exploring novel biological targets, and addressing any limitations to fully harness its capabilities in the pharmaceutical industry.